Cas no 1009371-05-4 ((2,4-dichlorophenyl)(phenyl)methanamine)

• Product Name: (2,4-dichlorophenyl)(phenyl)methanamine
• CAS No: 1009371-05-4
• MF: C₁₃H₁₁Cl₂N
• MW: 252.139141321182
• CID: 4559068
• Update Time: 2025-05-20

(2,4-dichlorophenyl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)(phenyl)methanamine
• 2,4-DICHLORO-ALPHA-PHENYL-BENZENEMETHANAMINE
• OTAVA-BB 1179448
• C-(2,4-Dichloro-phenyl)-C-phenyl-methylamine
• Benzenemethanamine, 2,4-dichloro-α-phenyl-

• Inchi： 1S/C13H11Cl2N/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,13H,16H2
• InChI Key： WAUHYSYCFRQOFK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1Cl)(C1=CC=CC=C1)N

Computed Properties

• Exact Mass: 251.026855g/mol
• Monoisotopic Mass: 251.026855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.14g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on (2,4-dichlorophenyl)(phenyl)methanamine

Introduction to (2,4-Dichlorophenyl)(Phenyl)Methanamine (CAS No. 1009371-05-4)

The compound (2,4-dichlorophenyl)(phenyl)methanamine (CAS No. 1009371-05-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methanamine backbone with two aromatic rings substituted with chlorine atoms. The (2,4-dichlorophenyl) group and the phenyl group attached to the nitrogen atom contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of (2,4-dichlorophenyl)(phenyl)methanamine in drug design and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of heterocyclic compounds. These compounds are known for their potential pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzymes associated with neurodegenerative diseases.

In addition to its role in medicinal chemistry, (2,4-dichlorophenyl)(phenyl)methanamine has found applications in polymer science. Its ability to form stable amide bonds makes it a valuable building block for synthesizing high-performance polymers. A recent breakthrough in this area involves the use of this compound as a monomer in the production of polyamides with enhanced thermal stability and mechanical strength. These materials are promising candidates for use in aerospace and automotive industries.

The synthesis of (2,4-dichlorophenyl)(phenyl)methanamine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate chloroarene with an amine precursor. Researchers have optimized these reaction conditions to improve yield and purity, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of (2,4-dichlorophenyl)(phenyl)methanamine is crucial for assessing its ecological impact. Recent environmental studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries involved in chemical manufacturing, as it highlights the importance of sustainable practices in minimizing environmental footprint.

In conclusion, (2,4-dichlorophenyl)(phenyl)methanamine (CAS No. 1009371-05-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, polymer synthesis, and material science. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in advancing technological and medical innovations.